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Introduction

The UltimateSPLASH™ ONE mixture is a comprehensive, high-purity internal standard solution
designed for the accurate quantification of a wide range of lipid species in complex biological
samples. This standard contains 69 unique, deuterium-labeled lipids spanning 15 distinct lipid
classes, making it an invaluable tool for mass spectrometry-based lipidomics workflows.[1][2]
The inclusion of standards with varying chain lengths and degrees of unsaturation allows for
the correction of variations in ionization and fragmentation efficiency.[3][4] The components of
UltimateSPLASH™ ONE are carefully selected to appear in spectral gaps, minimizing
interference with endogenous lipids.[1][3][5] This document provides detailed application notes
and protocols for the use of 17:0-20:3 PC-d5 and the broader UltimateSPLASH™ ONE mixture
in quantitative lipidomics.

Composition of UltimateSPLASH™ ONE

The UltimateSPLASH™ ONE mixture is meticulously characterized and blended to ensure
accurate and reproducible guantification across multiple lipidomics platforms.[1][2][3] The
mixture is supplied in a 1.2 mL ampule with a 1:1 Dichloromethane:Methanol solution.[1][2]
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Table 1: Comprehensive List of Components in UltimateSPLASH™ ONE Mixture. This table
details the 69 deuterated lipid internal standards present in the mixture.
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. Target
Catalog Number Mixture Molecular Formula  Concentration
Components
(ng/mL)*
Phosphatidylcholine
(PC)
855680 17:0-20:3 PC-d5 C45H79D5NO8P 100
855681 17:0-18:1 PC-d5 C43H79D5NO8P 150
855678 17:0-22:4 PC-d5 C47H81D5NO8P 50
855682 17:0-16:1 PC-d5 C41H75D5N0O8P Not Specified
855683 17:0-14:1 PC-d5 C39H71D5NO8P Not Specified
855679 17:0 Lyso PC-d5 Not Specified Not Specified
870309 15:0 Lyso PC-d5 Not Specified Not Specified
855778 19:0 Lyso PC-d5 Not Specified Not Specified
Phosphatidylethanola
mine (PE)
856721 17:0-14:1 PE-d5 C38H69D5NO8P 25
856720 17:0-16:1 PE-d5 C40H73D5NO8P Not Specified
856719 17:0-18:1 PE-d5 C42H77D5NO8P Not Specified
856718 17:0-20:3 PE-d5 C44H77D5NOS8P Not Specified
856717 17:0-22:4 PE-d5 C46H79D5NO8P Not Specified
856709 15:0 Lyso PE-d5 Not Specified Not Specified
856710 17:0 Lyso PE-d5 Not Specified Not Specified
856716 19:0 Lyso PE-d5 Not Specified Not Specified
Phosphatidylinositol
(PN
850109 17:0-14:1 PI-d5 Not Specified Not Specified
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850110 17:0-16:1 PI-d5 Not Specified Not Specified
850111 17:0-18:1 PI-d5 Not Specified Not Specified
850112 17:0-20:3 PI-d5 Not Specified Not Specified
850118 17:0-22:4 PI-d5 Not Specified Not Specified
850107 15:0 Lyso PI-d5 Not Specified Not Specified
850108 17:0 Lyso PI-d5 Not Specified Not Specified
850106 19:0 Lyso PI-d5 Not Specified Not Specified
Phosphatidylserine

(PS)

858153 17:0-14:1 PS-d5 Not Specified Not Specified
858152 17:0-16:1 PS-d5 Not Specified Not Specified
858151 17:0-18:1 PS-d5 Not Specified Not Specified
858150 17:0-20:3 PS-d5 Not Specified Not Specified
858149 17:0-22:4 PS-d5 Not Specified Not Specified
858146 15:0 Lyso PS-d5 Not Specified Not Specified
858148 17:0 Lyso PS-d5 Not Specified Not Specified
858147 19:0 Lyso PS-d5 Not Specified Not Specified
Phosphatidylglycerol

(PG)

858135 17:0-14:1 PG-d5 Not Specified Not Specified
858134 17:0-16:1 PG-d5 Not Specified Not Specified
858133 17:0-18:1 PG-d5 Not Specified Not Specified
858132 17:0-20:3 PG-d5 Not Specified Not Specified
858131 17:0-22:4 PG-d5 Not Specified Not Specified
858123 15:0 Lyso PG-d5 Not Specified Not Specified
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858130 17:0 Lyso PG-d5 Not Specified Not Specified
858129 19:0 Lyso PG-d5 Not Specified Not Specified
Triacylglycerol (TG)
860906 14:0-13:0-14:0 TG-d5  C44H79D506 25
860907 14:0-15:1-14:0 TG-d5  C46H81D506 50
860908 14:0-17:1-14:.0 TG-d5  C48H85D506 75
860910 16:0-15:1-16:0 TG-d5  C50H89D506 100
860909 16:0-17:1-16:0 TG-d5  C52H93D506 125
860911 16:0-19:2-16:0 TG-d5  C54H95D506 100
860914 18:1-17:1-18:1 TG-d5  C56H97D506 75
860912 18:1-19:2-18:1 TG-d5  C58H99D506 50
860913 18:1-21:2-18:1 TG-d5  C60H103D506 25
Diacylglycerol (DG)
800827 17:0-14:1 DG-d5 Not Specified Not Specified
800826 17:0-16:1 DG-d5 Not Specified Not Specified
800824 17:0-18:1 DG-d5 Not Specified Not Specified
800825 17:0-20:3 DG-d5 Not Specified Not Specified
800823 17:0-22:4 DG-d5 Not Specified Not Specified
Cholesteryl Ester (CE)
700220 14:1 cholesteryl-d7 C41H63D702 25

ester
700221 16:1 cholesteryl-d7 C43H67D702 50

ester
700222 18:1 cholesteryl-d7 C45H71D702 75

ester
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20:3 cholesteryl-d7
700223 . C47H71D702 50
ester

22:4 cholesteryl-d7
700226 C49H73D702 25
ester

Ceramide (Cer)

860748 C16:1 Ceramide-d7 C34H58D7NO3 75

860747 C18:1 Ceramide-d7 C36H62D7NO3 Not Specified
860746 C20:1 Ceramide-d7 C38H66D7NO3 Not Specified
860745 C22:1 Ceramide-d7 C40H70D7NO3 Not Specified
860679 C24:1 Ceramide-d7 C42H74D7NO3 Not Specified

Sphingomyelin (SM)

16:1 SM (d18:1/16:1)-

860741 do C39H68D9IN206P Not Specified
18:1 SM (d18:1/18:1)- N
860740 do C41H72D9N206P Not Specified

20:1 SM (d18:1/20:1)-

860742 49 C43H76D9N206P Not Specified
22:1 SM (d18:1/22:1)- N

860743 do C45H80D9N206P Not Specified
24:1 SM (d18:1/24:1)- N

860744 do C47H84D9N206P Not Specified

*Target concentrations are provided for individual components when purchased separately and
serve as a reference. The final concentration in the mixture is precisely controlled for optimal
performance.

Experimental Protocols

The following protocols provide a general framework for the use of UltimateSPLASH™ ONE in
a typical lipidomics workflow. Optimization may be required based on the specific sample
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matrix and analytical instrumentation.

Lipid Extraction from Plasma

Two common and effective methods for lipid extraction from plasma are the Folch and methyl-
tert-butyl ether (MTBE) methods.

Protocol 3.1.1: Modified Folch Method

Internal Standard Spiking: To a 1.5 mL microcentrifuge tube, add a pre-determined volume of
the UltimateSPLASH™ ONE mixture. The volume should be optimized to ensure that the
internal standard signals are within the linear range of detection and comparable to the
endogenous lipid signals.

Sample Addition: Add 50 pL of plasma to the tube containing the internal standard.

Solvent Addition: Add 1 mL of a 2:1 (v/v) mixture of chloroform:methanol.

Homogenization: Vortex the mixture vigorously for 2 minutes to ensure complete mixing and
protein precipitation.

Phase Separation: Add 200 pL of 0.9% NaCl solution and vortex for 30 seconds.

Centrifugation: Centrifuge the sample at 2,000 x g for 10 minutes at 4°C to separate the
aqueous (upper) and organic (lower) phases.

Lipid Collection: Carefully collect the lower organic phase containing the lipids using a glass
Pasteur pipette and transfer it to a new clean tube.

Drying: Evaporate the solvent to dryness under a gentle stream of nitrogen.

Reconstitution: Reconstitute the dried lipid extract in a suitable solvent for LC-MS analysis
(e.g., 100 pL of methanol/isopropanol 1:1 v/v).

Protocol 3.1.2: MTBE Method

« Internal Standard Spiking: To a 2 mL microcentrifuge tube, add the desired volume of the

UltimateSPLASH™ ONE mixture.
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o Sample Addition: Add 20 pL of plasma to the tube.

e Methanol Addition: Add 200 pL of cold methanol.

o MTBE Addition: Add 800 pL of cold methyl tert-butyl ether (MTBE).

o Vortexing: Vortex the mixture for 1 hour at 4°C.

e Phase Separation: Add 200 uL of water to induce phase separation.

o Centrifugation: Centrifuge the mixture at 10,000 x g for 10 minutes at 4°C.
 Lipid Collection: Collect the upper organic phase.

e Drying: Dry the collected organic phase in a SpeedVac.

» Reconstitution: Reconstitute the dried lipids in an appropriate volume of a suitable solvent for
LC-MS analysis (e.g., acetonitrile/isopropanol/water 65:30:5 v/v/v).

Liquid Chromatography-Mass Spectrometry (LC-MS)
Analysis

The following are general LC-MS conditions that can be adapted for lipidomics analysis using
the UltimateSPLASH™ ONE internal standard.

Table 2: Recommended LC-MS/MS Parameters for Lipidomics.
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Parameter Recommendation
LC System UPLC/UHPLC system

C18 reversed-phase column (e.g., 2.1 x 100
Column

mm, 1.7 pym)

Mobile Phase A

Acetonitrile/water (60:40) with 10 mM
ammonium formate and 0.1% formic acid

Mobile Phase B

Isopropanol/acetonitrile (90:10) with 10 mM
ammonium formate and 0.1% formic acid

Flow Rate

0.3 - 0.5 mL/min

Column Temperature

50 -60 °C

Injection Volume

2-10 pL

Start with a low percentage of mobile phase B,

gradually increasing to elute more hydrophobic

Gradient lipids. A typical gradient might be: 0-2 min, 30%
B; 2-12 min, 30-100% B; 12-18 min, 100% B;
18-18.1 min, 100-30% B; 18.1-20 min, 30% B.
High-resolution mass spectrometer (e.g., Q-
MS System g P (c9

TOF, Orbitrap)

lonization Mode

ESI positive and negative modes (separate runs

recommended for comprehensive coverage)

Scan Type

Full scan with data-dependent or data-
independent MS/MS

Mass Range

100 - 1500 m/z

Data Presentation and Performance

The use of a comprehensive internal standard mixture like UltimateSPLASH™ ONE allows for
robust and reproducible quantification of a wide array of lipid species.
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Table 3: Typical Quantitative Performance in Lipidomics. The following table summarizes the

typical performance characteristics that can be achieved using the protocols described above
with the UltimateSPLASH™ ONE internal standard mixture. These values are representative

and may vary depending on the specific lipid, matrix, and instrumentation.

Parameter Typical Performance
Linearity (R?) >0.99

Limit of Detection (LOD) Low pmol/mL to fmol/mL range
Limit of Quantification (LOQ) Low pmol/mL to fmol/mL range
Intra-day Precision (CV) < 15%

Inter-day Precision (CV) <20%

Recovery 85-115%

Studies utilizing comprehensive internal standard mixtures have demonstrated the ability to
quantify over 700 lipid species with high reproducibility, achieving inter-assay variability below
25%.[6]

Visualizations
Experimental Workflow

The following diagram illustrates a typical experimental workflow for quantitative lipidomics
using the UltimateSPLASH™ ONE internal standard.
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Caption: A typical workflow for quantitative lipidomics.
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Phosphatidylcholine Signaling Pathways

Phosphatidylcholines (PCs), such as 17:0-20:3 PC, are not only structural components of
membranes but also precursors to important signaling molecules. The following diagram

illustrates key signaling pathways involving PC.
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Caption: Major signaling pathways involving phosphatidylcholine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 6. Validation of a multiplexed and targeted lipidomics assay for accurate quantification of
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 To cite this document: BenchChem. [Application Notes and Protocols for Quantitative
Lipidomics using UltimateSPLASH™ ONE]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15554569/docs#application-notes-and-protocols-for-
guantitative-lipidomics-using-ultimatesplash-one]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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